6-phenyl-2-piperidinopyrido[4,3-d]pyrimidin-5(6H)-one

• Molecular Formula: C18H18N4O
• Molecular Weight: 306.4 g/mol
• IUPAC Name: 6-phenyl-2-piperidin-1-ylpyrido[4,3-d]pyrimidin-5-one
• InChI: InChI=1S/C18H18N4O/c23-17-15-13-19-18(21-10-5-2-6-11-21)20-16(15)9-12-22(17)14-7-3-1-4-8-14/h1,3-4,7-9,12-13H,2,5-6,10-11H2
• InChI Key: ZMGNQDHWLFSRMZ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=NC=C3C(=N2)C=CN(C3=O)C4=CC=CC=C4

Description

6-phenyl-2-piperidinopyrido[4,3-d]pyrimidin-5(6H)-one is a heterocyclic compound that belongs to the class of pyrido[4,3-d]pyrimidines.

Preparation Methods

The synthesis of 6-phenyl-2-piperidinopyrido[4,3-d]pyrimidin-5(6H)-one typically involves multi-step reactions starting from pyridine and pyrimidine derivatives. One common synthetic route includes the condensation of 2-aminopyridine with a suitable aldehyde, followed by cyclization and subsequent functional group modifications . Industrial production methods often involve optimizing these reactions for higher yields and purity, using catalysts and controlled reaction conditions .

Chemical Reactions Analysis

6-phenyl-2-piperidinopyrido[4,3-d]pyrimidin-5(6H)-one undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or hydrogen peroxide under acidic or basic conditions.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions are common, where halogenated derivatives can be substituted with nucleophiles like amines or thiols.

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while reduction can produce amine derivatives .

Scientific Research Applications

6-phenyl-2-piperidinopyrido[4,3-d]pyrimidin-5(6H)-one has been studied for various scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex heterocyclic compounds.

Biology: The compound has shown potential as an inhibitor of certain enzymes and receptors, making it a candidate for drug development.

Medicine: Research has indicated its potential use in treating diseases such as cancer and neurological disorders.

Industry: It is used in the development of new materials with specific properties, such as conductivity and stability.

Mechanism of Action

The mechanism of action of 6-phenyl-2-piperidinopyrido[4,3-d]pyrimidin-5(6H)-one involves its interaction with molecular targets such as enzymes and receptors. It can inhibit the activity of certain enzymes by binding to their active sites, thereby blocking substrate access . This inhibition can disrupt various biochemical pathways, leading to therapeutic effects in diseases like cancer .

Comparison with Similar Compounds

6-phenyl-2-piperidinopyrido[4,3-d]pyrimidin-5(6H)-one can be compared with other pyrido[4,3-d]pyrimidine derivatives:

5,6,7,8-Tetrahydropyrido[4,3-d]pyrimidine: This compound is structurally similar but lacks the phenyl and piperidine groups, which may affect its biological activity.

6-phenyl-2,2′-bipyridine: Another related compound, known for its solvato- and iono-chromic properties.